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Compound of Interest

Compound Name: CL-385319

Cat. No.: B10847640

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological
activity, and mechanism of action of CL-385319, a potent inhibitor of influenza A virus entry.
Detailed experimental protocols and data are presented to facilitate further research and
development in the field of antiviral therapeutics.

Chemical Structure and Properties of CL-385319

CL-385319 is chemically defined as 3-fluoro-N-(2-(1-piperidinyl)ethyl)-5-
(trifluoromethyl)benzamide.[1] It is an N-substituted piperidine compound.[1][2]

Synthesis: CL-385319 can be synthesized by reacting 1-(2-aminoethyl) piperidine with 3-fluoro-
5-(trifluoromethyl)benzoyl chloride in methylene chloride at room temperature. The
hydrochloride salt of the product is then collected by filtration.

Antiviral Activity and Cytotoxicity

CL-385319 exhibits inhibitory activity against various influenza A virus subtypes, including
H1N1, H2N2, and notably, the highly pathogenic H5N1 avian influenza A virus.[1][2] Its
mechanism of action is targeted at the viral entry stage, specifically by interfering with the
function of the hemagglutinin (HA) protein.[1][2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10847640?utm_src=pdf-interest
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21536025/
https://pubmed.ncbi.nlm.nih.gov/21536025/
https://www.researchgate.net/publication/51092071_CL-385319_inhibits_H5N1_avian_influenza_A_virus_infection_by_blocking_viral_entry
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21536025/
https://www.researchgate.net/publication/51092071_CL-385319_inhibits_H5N1_avian_influenza_A_virus_infection_by_blocking_viral_entry
https://pubmed.ncbi.nlm.nih.gov/21536025/
https://www.researchgate.net/publication/51092071_CL-385319_inhibits_H5N1_avian_influenza_A_virus_infection_by_blocking_viral_entry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10847640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Value Cell Line Virus Strain
IC50 27.03 £ 2.54 uM MDCK H5N1
CC50 1.48 + 0.01 mM MDCK N/A

Table 1: In vitro antiviral activity and cytotoxicity of CL-385319.[1][2]

Mechanism of Action: Inhibition of Hemagglutinin
(HA)-Mediated Membrane Fusion

CL-385319 functions by preventing the low pH-induced conformational change in the influenza
virus hemagglutinin (HA) protein, a critical step for viral and endosomal membrane fusion. By
binding to a pocket in the stem region of the HA2 subunit, CL-385319 stabilizes the pre-fusion
conformation of HA at a neutral pH. This inhibition of the fusogenic process effectively blocks
viral entry into the host cell.[2]

Computer-aided molecular docking studies suggest that CL-385319 binds to a cavity in the
HAZ2 stem region.[2] Site-directed mutagenesis studies have identified that mutations at
residues M24 in HA1 and F110 in HA2 confer resistance to CL-385319, indicating their critical
role in the binding of the compound.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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